Cas no 65004-42-4 (2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol)

• Product Name: 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol
• CAS No: 65004-42-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD01416214
• CID: 3063638
• PubChem ID: 135449532
• Update Time: 2025-08-04

2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-pyrazol-1-yl)-6-methyl-pyrimidin-4-ol
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol
• AI-061/31466026
• 2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4(3h)-one
• SR-01000598339-2
• AKOS000613629
• Z55148803
• CHEMBL1348232
• CS-0087368
• DTXSID401346841
• SCHEMBL11186961
• 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-6-METHYL-4-PYRIMIDINOL
• AKOS002230513
• BRD-K65617174-001-07-3
• HMS3432K21
• MMV393995
• 65004-42-4
• F0820-0444
• SMR000037186
• DTXCID201775541
• CCG-123922
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one
• F2135-0066
• EN300-196918
• MLS000079641
• HMS2174O09
• STL085987
• QCA00442
• 2-(3,5-dimethylpyrazol-1-yl)-6-methyl-1H-pyrimidin-4-one
• SR-01000598339
• BDBM50553220
• MFCD01416214
• Pyrimidinone 8
• 2-(3,5-dimethylpyrazol-1-yl)-4-methyl-1H-pyrimidin-6-one
• 830-281-2
• STK046070
• PD061213

• MDL： MFCD01416214
• Inchi： 1S/C10H12N4O/c1-6-5-9(15)12-10(11-6)14-8(3)4-7(2)13-14/h4-5H,1-3H3,(H,11,12,15)
• InChI Key： XIFVEJXUSTTZKD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 204.10111102Da
• Monoisotopic Mass: 204.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol

Recent Advances in the Study of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol (CAS: 65004-42-4): A Comprehensive Research Brief

The compound 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol (CAS: 65004-42-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole and pyrimidine moieties, exhibits promising biological activities, making it a subject of extensive investigation. Recent studies have focused on its synthesis, structural optimization, and potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route to generate a library of analogs, with the parent compound (65004-42-4) serving as the scaffold. Structural modifications at the pyrimidine and pyrazole rings were systematically investigated to enhance binding affinity and selectivity. The results demonstrated that certain derivatives exhibited nanomolar inhibitory activity against CDK2 and CDK9, suggesting potential applications in cancer therapy.

In parallel, a separate study highlighted the anti-inflammatory properties of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol. Researchers utilized in vitro and in vivo models to assess its effects on pro-inflammatory cytokines such as TNF-α and IL-6. The compound was found to significantly reduce cytokine production by modulating the NF-κB signaling pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the dual therapeutic potential of this compound in both oncology and inflammatory diseases.

Further investigations into the pharmacokinetic profile of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol have revealed challenges related to its solubility and bioavailability. A 2024 preprint article on ChemRxiv proposed novel formulation strategies, including nanoemulsion and solid dispersion techniques, to improve its oral absorption. Preliminary data indicated a 2.5-fold increase in bioavailability when the compound was administered as a nanoemulsion, paving the way for future clinical development.

The mechanistic studies of this compound have also extended to its interactions with other molecular targets. Computational docking simulations and molecular dynamics studies have identified potential off-target effects, particularly with GSK-3β and JAK2 kinases. While these interactions may present opportunities for repurposing, they also highlight the need for careful optimization to minimize unintended side effects.

In conclusion, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-ol (CAS: 65004-42-4) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis, biological evaluation, and formulation have positioned it as a promising candidate for further development. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, particularly in oncology and inflammation-related disorders.